Cas no 1420982-69-9 (Tert-Butyl 3-(3-methoxy-3-oxopropanoyl)azetidine-1-carboxylate)

• Product Name: Tert-Butyl 3-(3-methoxy-3-oxopropanoyl)azetidine-1-carboxylate
• CAS No: 1420982-69-9
• MF: C₁₂H₁₉NO₅
• MW: 257.282963991165
• CID: 2182417
• PubChem ID: 71565357
• Update Time: 2025-10-28

Tert-Butyl 3-(3-methoxy-3-oxopropanoyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-(3-methoxy-3-oxopropanoyl)azetidine-1-carboxylate
• AM99854
• BB 0263063
• 1-Boc-3-(3-Methoxy-3-oxopropanoyl)azetidine
• Tert-Butyl 3-(3-methoxy-3-oxopropanoyl)azetidine-1-carboxylate

• Inchi： 1S/C12H19NO5/c1-12(2,3)18-11(16)13-6-8(7-13)9(14)5-10(15)17-4/h8H,5-7H2,1-4H3
• InChI Key： HVDVGWXQMAVGON-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(CC(=O)OC)=O)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 352
• Topological Polar Surface Area: 72.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on Tert-Butyl 3-(3-methoxy-3-oxopropanoyl)azetidine-1-carboxylate

Tert-Butyl 3-(3-methoxy-3-oxopropanoyl)azetidine-1-carboxylate: A Comprehensive Overview

Tert-butyl 3-(3-methoxy-3-oxopropanoyl)azetidine-1-carboxylate is a complex organic compound with the CAS number 1420982-69-9. This compound belongs to the class of azetidines, which are four-membered ring structures with one nitrogen atom. The molecule is characterized by its unique structure, which includes a tert-butyl group, a methoxy-substituted ketone, and a carboxylic acid ester moiety. These structural features make it a versatile compound with potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of tert-butyl 3-(3-methoxy-3-oxopropanoyl)azetidine-1-carboxylate involves a series of multi-step reactions. Researchers have explored various methodologies to optimize the synthesis process, including the use of transition metal catalysts and microwave-assisted reactions. Recent studies have focused on improving the yield and purity of the compound by employing environmentally friendly solvents and reagents. These advancements highlight the importance of sustainable chemistry in modern drug discovery and development.

One of the most promising applications of tert-butyl 3-(3-methoxy-3-oxopropanoyl)azetidine-1-carboxylate lies in its potential as a lead compound for drug development. The azetidine ring system is known for its ability to form stable interactions with biological targets, such as enzymes and receptors. This property makes it an attractive candidate for designing bioactive molecules with high specificity and potency. For instance, researchers have investigated its role in inhibiting certain kinases involved in cancer progression.

In addition to its pharmaceutical applications, tert-butyl 3-(3-methoxy-3-oxopropanoyl)azetidine-1-carboxylate has shown potential in agrochemical research. Its ability to modulate plant growth regulators has led to studies on its use as a herbicide or plant growth enhancer. Recent experiments have demonstrated that this compound can influence auxin signaling pathways in plants, which are critical for regulating growth and development.

The structural versatility of tert-butyl 3-(3-methoxy-3-oxopropanoyl)azetidine-1-carboxylate also makes it a valuable tool in materials science. Its ability to form supramolecular assemblies has been explored for applications in nanotechnology and self-healing materials. Researchers have reported that this compound can serve as a building block for constructing stimuli-responsive materials, which can respond to external stimuli such as temperature or pH changes.

From a mechanistic standpoint, the reactivity of tert-butyl 3-(3-methoxy-3-oxopropanoyl)azetidine-1-carboxylate is influenced by its electronic and steric properties. The tert-butyl group provides steric bulk, which can modulate the reactivity of the molecule in various chemical transformations. Similarly, the methoxy-substituted ketone group introduces electron-donating effects, which can influence the molecule's participation in nucleophilic or electrophilic reactions.

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the properties of tert-butyl 3-(3-methoxy-3-oxopropanoyl)azetidine-1-carboxylate. Quantum mechanical calculations have been used to predict its electronic structure, reactivity, and interaction with biological targets. These computational studies have complemented experimental work, providing a more comprehensive understanding of the compound's behavior.

In conclusion, tert-butyl 3-(3-methoxy-3-oxopropanoyl)azetidine-1-carboxylate is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a valuable asset in modern chemical research. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.